Cas no 1040639-48-2 (1-(4-chlorophenyl)-3-[2-({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]urea)

• Product Name: 1-(4-chlorophenyl)-3-[2-({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]urea
• CAS No: 1040639-48-2
• Molecular Formula: C₁₅H₁₅ClN₆O₂
• Molecular Weight: 346.771600961685
• CID: 6397287
• PubChem ID: 25887643

1-(4-chlorophenyl)-3-[2-({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]urea Properties

Names and Identifiers

• 1-(4-chlorophenyl)-3-[2-({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]urea
• 1040639-48-2
• AKOS024499095
• F5122-0263
• 1-(4-chlorophenyl)-3-[2-[(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy]ethyl]urea
• 1-(4-chlorophenyl)-3-(2-((3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)urea

• InChIKey： UEFNDNDDXDNUDE-UHFFFAOYSA-N
• Inchi： 1S/C15H15ClN6O2/c1-10-19-20-13-6-7-14(21-22(10)13)24-9-8-17-15(23)18-12-4-2-11(16)3-5-12/h2-7H,8-9H2,1H3,(H2,17,18,23)
• SMILES： ClC1C=CC(=CC=1)NC(NCCOC1C=CC2=NN=C(C)N2N=1)=O

Computed Properties

• Exact Mass: 346.0945014g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 346.0945014g/mol
• Heavy Atom Count: 24
• Complexity: 421
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 93.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas